Cas no 2167687-90-1 (3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine)

• Product Name: 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine
• CAS No: 2167687-90-1
• MF: C₇H₇ClF₃N₃
• MW: 225.598790407181
• CID: 6389493
• PubChem ID: 165524815
• Update Time: 2025-06-13

3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine
• EN300-1582503
• 2167687-90-1

• Inchi： 1S/C7H7ClF3N3/c8-6-4(12)5(7(9,10)11)14(13-6)3-1-2-3/h3H,1-2,12H2
• InChI Key： OVQPAWASSAAUJM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)N(C2CC2)N=1)N

Computed Properties

• Exact Mass: 225.0280594g/mol
• Monoisotopic Mass: 225.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine

Introduction to 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine (CAS No. 2167687-90-1)

3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine, identified by its CAS number 2167687-90-1, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine features a pyrazole core substituted with a chloro group at the 3-position, a cyclopropyl moiety at the 1-position, and a trifluoromethyl group at the 5-position. The structural arrangement of these functional groups imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The compound's molecular structure combines elements that are frequently explored in medicinal chemistry for their potential pharmacological activity. The chloro substituent enhances electrophilicity, facilitating further derivatization, while the cyclopropyl ring introduces steric hindrance and influences binding interactions. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to improve metabolic stability and binding affinity in many drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the utility of such pyrazole derivatives in targeting various biological pathways. Studies indicate that compounds with a similar structural motif exhibit promising activity against enzymes and receptors involved in inflammatory responses, infectious diseases, and cancer. The specific arrangement of substituents in 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine suggests potential as an inhibitor or modulator of key therapeutic targets.

In the context of modern drug design, this compound aligns with the trend toward rational molecular optimization. By leveraging structure-based design principles, researchers can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and selectivity. The pyrazole scaffold itself is well-documented for its versatility in medicinal chemistry, with numerous derivatives having entered clinical trials or achieving market approval.

Emerging research also explores the role of fluorinated aromatic compounds in enhancing drug efficacy. The trifluoromethyl group in this molecule contributes to its lipophilicity and resistance to metabolic degradation, which are critical factors in drug development. Such properties are particularly relevant in designing small-molecule inhibitors that must persist long enough to exert their intended biological effect.

The synthesis of 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cyclopropanation reactions to introduce the cyclopropyl group, followed by halogenation and fluorination to establish the desired substitution pattern. Advances in green chemistry have also influenced these synthetic routes, promoting methodologies that minimize waste and improve atom economy.

From a biological perspective, the compound's potential lies in its ability to interact with macromolecular targets such as proteins and nucleic acids. Preliminary assays suggest that it may disrupt protein-protein interactions or inhibit enzymatic activity relevant to disease pathways. These interactions are often mediated by non-covalent bonds, including hydrogen bonds, hydrophobic interactions, and van der Waals forces—properties that can be fine-tuned through structural modifications.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like this one. By systematically testing large libraries of molecules for biological activity, researchers can rapidly identify hits that warrant further investigation. Once identified, medicinal chemists employ iterative optimization strategies to enhance potency while minimizing off-target effects.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical evaluations. As such, 3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine represents an early-stage candidate that would undergo extensive testing before reaching market readiness. Collaborative efforts between academic institutions and pharmaceutical companies are essential in translating promising chemical entities into viable therapeutics.

Looking ahead, innovations in synthetic methodologies and biocatalysis may further streamline the production of complex heterocyclic compounds like this one. Additionally, advancements in artificial intelligence (AI) are enabling more predictive models for drug design, which could accelerate the identification of optimized derivatives based on virtual screening experiments.

In summary,3-chloro-1-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-4-amine (CAS No. 2167687-90-1) exemplifies how structural complexity can yield compounds with therapeutic potential across multiple disease areas. Its unique combination of functional groups positions it as a compelling subject for further research into novel treatments for human health challenges.